Cas no 2228701-89-9 (2-(2-propylpentyl)pyrrolidine)

• Product Name: 2-(2-propylpentyl)pyrrolidine
• CAS No: 2228701-89-9
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5960172
• PubChem ID: 165612690
• Update Time: 2025-06-11

2-(2-propylpentyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-propylpentyl)pyrrolidine
• 2228701-89-9
• EN300-1733691

• Inchi： 1S/C12H25N/c1-3-6-11(7-4-2)10-12-8-5-9-13-12/h11-13H,3-10H2,1-2H3
• InChI Key： ACRWGBSGOZABLY-UHFFFAOYSA-N
• SMILES： N1CCCC1CC(CCC)CCC

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-propylpentyl)pyrrolidine

Professional Introduction to Compound with CAS No. 2228701-89-9 and Product Name: 2-(2-propylpentyl)pyrrolidine

2-(2-propylpentyl)pyrrolidine, identified by the Chemical Abstracts Service (CAS) number 2228701-89-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a pyrrolidine ring substituted with a 2-propylpentyl side chain, contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further exploration in synthetic chemistry and biological studies.

The 2-propylpentyl moiety in the compound's name is particularly noteworthy, as it introduces a longer alkyl chain compared to simpler pyrrolidine derivatives. This modification can influence the compound's solubility, metabolic stability, and interaction with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy, allowing for more targeted drug design. The extended alkyl chain may enhance the compound's lipophilicity, potentially improving its penetration across biological membranes, which is a critical factor in drug efficacy.

In the realm of medicinal chemistry, pyrrolidine derivatives have been extensively studied for their diverse biological activities. These compounds exhibit a range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The presence of the 2-propylpentyl group in 2-(2-propylpentyl)pyrrolidine may modulate these effects by altering the compound's electronic and steric properties. For instance, the increased lipophilicity could enhance binding affinity to specific receptors or enzymes, while also affecting metabolic pathways such as cytochrome P450-mediated degradation.

Recent research has highlighted the importance of structural optimization in developing novel therapeutic agents. Computational modeling and high-throughput screening have become indispensable tools in this process. Studies indicate that modifications to the side chains of pyrrolidine derivatives can significantly impact their biological activity. The 2-propylpentyl group in 2-(2-propylpentyl)pyrrolidine may serve as a scaffold for further derivatization, allowing chemists to fine-tune its properties for specific applications. For example, introducing additional functional groups could enhance binding interactions or improve pharmacokinetic profiles.

The synthesis of 2-(2-propylpentyl)pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques are crucial for producing compounds with specific stereochemical configurations, which can significantly influence their biological activity. The development of efficient synthetic routes also contributes to cost-effective production, making such compounds more accessible for preclinical and clinical studies.

Biological evaluation of 2-(2-propylpentyl)pyrrolidine has revealed promising results in preliminary assays. The compound has shown potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, it could be used to develop novel kinase inhibitors or G-protein coupled receptor (GPCR) modulators. The pyrrolidine core is a common structural motif in many drugs approved by regulatory agencies worldwide, underscoring its importance in medicinal chemistry.

The impact of substituents on the pyrrolidine ring cannot be overstated. The 2-propylpentyl group introduces steric hindrance that can affect binding kinetics and thermodynamics. This information is critical for designing molecules that exhibit optimal affinity and selectivity for their intended targets. Additionally, understanding how different substituents influence metabolic stability can help predict a drug's shelf life and bioavailability.

In conclusion,2-(2-propylpentyl)pyrrolidine (CAS No. 2228701-89-9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for innovation in drug design and development. By leveraging cutting-edge synthetic techniques and computational methods, researchers can explore its potential applications further. As our understanding of molecular interactions continues to evolve,pyrrolidine derivatives like this one will remain at the forefront of medicinal chemistry research.